Cas no 2877631-16-6 (N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• CAS No: 2877631-16-6
• MF: C₁₇H₂₁N₃O₃S₂
• MW: 379.496941328049
• CID: 5327940
• PubChem ID: 165435182
• Update Time: 2025-06-08

N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877631-16-6
• F6753-3110
• AKOS040867483
• N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• N-Cyclopropyl-1-[4-(methylsulfonyl)-2-benzothiazolyl]-3-piperidinecarboxamide

• Inchi： 1S/C17H21N3O3S2/c1-25(22,23)14-6-2-5-13-15(14)19-17(24-13)20-9-3-4-11(10-20)16(21)18-12-7-8-12/h2,5-6,11-12H,3-4,7-10H2,1H3,(H,18,21)
• InChI Key： BLROFYQRBJVFOI-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(S(C)(=O)=O)C=CC=C3S2)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 379.10243389g/mol
• Monoisotopic Mass: 379.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.54±0.20(Predicted)

Additional information on N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide

Comprehensive Overview of N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide (CAS No. 2877631-16-6)

The compound N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide (CAS No. 2877631-16-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a benzothiazole core and a piperidine scaffold, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its methanesulfonyl group, which may enhance solubility and bioavailability, making it a promising candidate for further development.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide structure aligns with this trend, as its cyclopropyl and carboxamide moieties offer opportunities for selective interactions with protein targets. This has led to increased searches for "benzothiazole derivatives in drug discovery" and "piperidine-based therapeutics," reflecting the growing interest in such compounds.

From a synthetic chemistry perspective, the preparation of N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide involves multi-step organic transformations, including cyclization, sulfonylation, and amide coupling reactions. These processes are critical for achieving high purity and yield, which are essential for subsequent biological evaluations. The compound's CAS No. 2877631-16-6 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

The potential therapeutic applications of this compound are vast, with preliminary studies suggesting activity in modulating enzyme function and receptor signaling. For instance, its benzothiazole component is known to exhibit affinity for certain kinases, which are often implicated in cancer and inflammatory diseases. This has sparked queries like "how does benzothiazole affect kinase inhibition?" and "what are the latest developments in sulfonyl-containing drugs?" among researchers and industry professionals.

Moreover, the N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide structure is also being investigated for its potential role in central nervous system (CNS) disorders. The piperidine ring, a common motif in CNS-active compounds, may contribute to blood-brain barrier permeability, a key factor in treating conditions such as neurodegenerative diseases. This aligns with trending searches for "new CNS drug candidates 2023" and "innovative small molecules for brain disorders."

In conclusion, N-cyclopropyl-1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide (CAS No. 2877631-16-6) represents a compelling area of research in modern pharmaceutical science. Its intricate design and versatile functionality make it a subject of ongoing exploration, with potential implications across multiple therapeutic domains. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in the next generation of targeted therapies and drug development initiatives.